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Compound of Interest

Compound Name: 1-Naphthol-D8

Cat. No.: B3044119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 1-Naphthol-D8, a

deuterated analog of 1-Naphthol. While specific safety data for the deuterated form is limited,

the primary hazards are associated with the parent molecule. Therefore, this document

synthesizes information from various safety data sheets (SDS) for 1-Naphthol and incorporates

specific data for 1-Naphthol-D8 where available. The information is intended to ensure the

safe handling of this compound in a laboratory setting.

Chemical and Physical Properties
1-Naphthol-D8 is a solid, and its physical and chemical properties are crucial for safe handling

and storage. The properties of both the deuterated and non-deuterated forms are presented

below for comparison.
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Property 1-Naphthol-D8 1-Naphthol Source(s)

Molecular Formula C₁₀D₈O C₁₀H₈O [1]

Molecular Weight 152.22 g/mol 144.17 g/mol [1][2]

Appearance Solid
White to pale yellow

crystalline powder
[1][2]

Melting Point Not available 95-99°C [2]

Boiling Point Not available 280°C [2]

Flash Point
125.00 °C (closed

cup)
128°C [1][2]

Density Not available 1.15 g/cm³ [2]

Solubility Not available

Slightly soluble in

water; soluble in

organic solvents like

ethanol, ether, and

chloroform.

[2]

Isotopic Purity 97 atom % D Not Applicable [1]

Hazard Identification and Classification
1-Naphthol-D8 is classified as a hazardous substance. The hazard classifications are

consistent with its non-deuterated counterpart and are summarized below.
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Hazard Class GHS Classification

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 3

Skin Irritation Category 2

Serious Eye Damage Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Chronic Aquatic Toxicity Category 2

Signal Word: Danger[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H311: Toxic in contact with skin.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 1-Naphthol-D8 to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A systematic approach to selecting PPE is crucial. The following diagram outlines the decision-

making process for appropriate PPE selection when handling 1-Naphthol-D8.
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Start: Handling 1-Naphthol-D8

Assess Risk of Exposure
(e.g., quantity, duration, procedure)

Eye Protection Hand Protection Body Protection

Respiratory Protection

Safety Glasses with Side Shields
(Minimum Requirement)

Low Risk

Chemical Goggles
(Risk of Splash)

Moderate Risk

End: Proceed with Handling

Face Shield
(High Splash Potential)

High Risk
Nitrile Gloves

(Check for compatibility and breakthrough time) Lab Coat

Work in a Certified Chemical Fume Hood

Standard Procedure

Use NIOSH-approved Respirator
(If fume hood is not available or inadequate)

Exception

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 1-Naphthol-D8.

Engineering Controls
Always handle 1-Naphthol-D8 in a well-ventilated area, preferably within a certified chemical

fume hood to minimize inhalation exposure.[2][3]

Ensure safety shower and eyewash stations are readily accessible and in good working

order.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation of dust and aerosols.[4]

Do not breathe dust, vapors, mist, or gas.[3]
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Wash hands thoroughly after handling and before breaks.[4][5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Storage
Store in a cool, dry, and well-ventilated place.[4][5]

Keep the container tightly closed to prevent contamination and moisture exposure.[2][4]

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures and Spill Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Spill Cleanup Protocol
The following diagram outlines the general procedure for cleaning up a solid chemical spill.
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Spill of 1-Naphthol-D8 Occurs

Evacuate Immediate Area
(if necessary)

Notify Supervisor and EHS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Prevent spreading)

Clean Up Spill

1. Gently sweep up solid material.
2. Avoid creating dust.

3. Place in a labeled, sealed container.
Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines for hazardous waste)

Spill Cleanup Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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